![molecular formula C14H12F2N2O2 B4964027 (2,5-difluorobenzyl)(2-methyl-4-nitrophenyl)amine](/img/structure/B4964027.png)
(2,5-difluorobenzyl)(2-methyl-4-nitrophenyl)amine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
(2,5-difluorobenzyl)(2-methyl-4-nitrophenyl)amine, also known as DFB-MNPA, is a chemical compound that has gained significant attention in scientific research due to its potential applications in the field of neuroscience. DFB-MNPA is a dopamine transporter ligand, which means it has the ability to bind to dopamine transporters in the brain and affect the reuptake of dopamine, a neurotransmitter that plays a crucial role in reward, motivation, and movement.
Mechanism of Action
The mechanism of action of (2,5-difluorobenzyl)(2-methyl-4-nitrophenyl)amine involves its ability to bind to the dopamine transporter and inhibit the reuptake of dopamine. This leads to an increase in the concentration of dopamine in the synaptic cleft, which can have various effects on the brain depending on the region and the type of dopamine receptor involved.
Biochemical and Physiological Effects:
(2,5-difluorobenzyl)(2-methyl-4-nitrophenyl)amine has been shown to have various biochemical and physiological effects on the brain, including increased dopamine release, enhanced locomotor activity, and decreased cocaine self-administration in animal models. These effects suggest that (2,5-difluorobenzyl)(2-methyl-4-nitrophenyl)amine may have potential therapeutic applications in the treatment of addiction and other neurological disorders.
Advantages and Limitations for Lab Experiments
One of the advantages of (2,5-difluorobenzyl)(2-methyl-4-nitrophenyl)amine is its high affinity for dopamine transporters, which makes it a useful tool for studying the role of dopamine in the brain. However, its limitations include its potential toxicity and the need for further research to fully understand its mechanism of action and potential side effects.
Future Directions
There are several future directions for research on (2,5-difluorobenzyl)(2-methyl-4-nitrophenyl)amine, including the development of new treatments for addiction and other neurological disorders, the study of its potential side effects and toxicity, and the investigation of its effects on other neurotransmitters and brain regions. Additionally, further research is needed to fully understand the mechanism of action of (2,5-difluorobenzyl)(2-methyl-4-nitrophenyl)amine and its potential applications in the field of neuroscience.
In conclusion, (2,5-difluorobenzyl)(2-methyl-4-nitrophenyl)amine is a chemical compound that has gained significant attention in scientific research due to its potential applications in the field of neuroscience. Its high affinity for dopamine transporters and ability to affect dopamine reuptake make it a useful tool for studying the role of dopamine in the brain and developing new treatments for neurological disorders. However, further research is needed to fully understand its mechanism of action and potential side effects.
Synthesis Methods
The synthesis of (2,5-difluorobenzyl)(2-methyl-4-nitrophenyl)amine involves a multi-step process that starts with the reaction of 2,5-difluorobenzylamine with 2-methyl-4-nitrobenzoyl chloride in the presence of a base such as triethylamine. The resulting intermediate is then reduced using a reducing agent such as sodium borohydride to yield the final product, (2,5-difluorobenzyl)(2-methyl-4-nitrophenyl)amine.
Scientific Research Applications
(2,5-difluorobenzyl)(2-methyl-4-nitrophenyl)amine has been extensively studied for its potential applications in the field of neuroscience, particularly in the development of new treatments for neurological disorders such as Parkinson's disease and addiction. Studies have shown that (2,5-difluorobenzyl)(2-methyl-4-nitrophenyl)amine has a high affinity for dopamine transporters and can effectively block the reuptake of dopamine, leading to increased levels of dopamine in the brain.
properties
IUPAC Name |
N-[(2,5-difluorophenyl)methyl]-2-methyl-4-nitroaniline |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H12F2N2O2/c1-9-6-12(18(19)20)3-5-14(9)17-8-10-7-11(15)2-4-13(10)16/h2-7,17H,8H2,1H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BNECCIBEPFPLRD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC(=C1)[N+](=O)[O-])NCC2=C(C=CC(=C2)F)F |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H12F2N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
278.25 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-[(2,5-difluorophenyl)methyl]-2-methyl-4-nitroaniline |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.